1-(3-Nitropyridin-2-yl)-4-phenylpiperazine

• IUPAC Name: 1-(3-nitropyridin-2-yl)-4-phenylpiperazine
• InChI: InChI=1S/C15H16N4O2/c20-19(21)14-7-4-8-16-15(14)18-11-9-17(10-12-18)13-5-2-1-3-6-13/h1-8H,9-12H2
• InChI Key: XIDQLVMLWVMNPR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=C(C=CC=N3)[N+](=O)[O-]
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

1-(3-Nitropyridin-2-yl)-4-phenylpiperazine (NPP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. NPP belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

Anticancer Activities

• Anticancer Agents : A class of compounds including 1-(3-Nitropyridin-2-yl)-4-phenylpiperazine has shown promising activity against various cancer cell lines. These compounds have been synthesized and evaluated for their potential in inhibiting cancer cell growth, particularly in cases of prostate cancer (Demirci & Demirbas, 2019).

• Antimitotic Properties : Related derivatives of 1-(3-Nitropyridin-2-yl)-4-phenylpiperazine have been investigated for their antimitotic effects, which are crucial in the development of anticancer drugs. These studies explore how structural modifications impact the compound's ability to halt cancer cell division (Temple et al., 1992).

• Mitochondria-targeted Anticancer Efficiency : Research into iridium(III) complexes involving derivatives of 1-(3-Nitropyridin-2-yl)-4-phenylpiperazine has indicated their potential in targeting cancer cells, particularly through mitochondrial pathways. This could offer a novel approach for cancer therapy (Gu et al., 2020).

Synthesis and Characterization

• Synthetic Methodology : The synthesis of 1-(3-Nitropyridin-2-yl)-4-phenylpiperazine and its derivatives involves various chemical processes that have been documented to create compounds with potential biological activity. This includes novel methodologies for enhancing the biological activity of these compounds (Demirci & Demirbas, 2019).

• Structural Investigation : Studies on structurally related compounds provide insights into the molecular configuration and properties of 1-(3-Nitropyridin-2-yl)-4-phenylpiperazine derivatives. This research is crucial for understanding how structural elements affect the compound's biological activities (Giumanini et al., 1994).

Miscellaneous Applications

• Use as Dyes : Certain derivatives of 1-(3-Nitropyridin-2-yl)-4-phenylpiperazine have been synthesized for use as disperse dyes for polyester fibers, showcasing the compound's versatility beyond pharmaceutical applications (Rangnekar & Dhamnaskar, 1990).

• Tuberculostatic Activity : Some derivatives have been tested for their activity against tuberculosis, highlighting the potential for these compounds in treating infectious diseases (Foks et al., 2005).